Cas no 67579-92-4 (Benzoyl chloride, 3-methoxy-4-nitro-)

Benzoyl chloride, 3-methoxy-4-nitro- structure

67579-92-4 structure

Product Name:Benzoyl chloride, 3-methoxy-4-nitro-

CAS No:67579-92-4

Molecular Formula:C₈H₆CLNO₄

Molecular Weight:215.59100

CID:394592

PubChem ID:11127655

Benzoyl chloride, 3-methoxy-4-nitro- Properties

Names and Identifiers

- Benzoyl chloride, 3-methoxy-4-nitro-
- 3-Methoxy-4-nitrobenzoyl chloride
- 3-methoxy-4-nitrobenzoic acid chloride
- 3-methoxy-4-nitro-benzoyl chloride
- 3-Methoxy-4-nitro-benzoylchlorid
- 4-nitro-3-methoxy-benzoylchloride
- Benzoyl chloride,3-methoxy-4-nitro
- DTXSID80456208
- 3-methoxy -4-nitro-benzoyl chloride
- CCPUOOUROHGAOD-UHFFFAOYSA-N
- 67579-92-4
- SCHEMBL22698
- +Expand
- InChIKey： CCPUOOUROHGAOD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6ClNO4/c1-14-7-4-5(8(9)11)2-3-6(7)10(12)13/h2-4H,1H3
- SMILES： COC1=C(C=CC(=C1)C(=O)Cl)[N+](=O)[O-]

Computed Properties

Exact Mass: 214.99900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 214.9985354g/mol
Heavy Atom Count: 14
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 72.1Å²

Experimental Properties

LogP: 2.50560
PSA: 72.12000

Benzoyl chloride, 3-methoxy-4-nitro- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015001322-250mg	3-Methoxy-4-nitrobenzoyl chloride	67579-92-4	97%	250mg	$499.20	2023-09-01

Benzoyl chloride, 3-methoxy-4-nitro- Related Literature

1. Notes

G. L. Esteban,J. A. Kerr,A. F. Trotman-Dickenson,S. Gronowitz,A. R. Katritzky,R. E. Reavill,B. J. Ridgewell,M. Green,R. F. Hudson,J. S. Brimacombe,M. J. How,R. M. Acheson,G. R. Miller,A. O. Plunkett,R. G. Cavell,H. C. Clark,J. H. Holloway,R. D. Peacock,E. A. V. Ebsworth,M. J. Mays,B. O. Handford,W. B. Whalley,M. F. Grundon,B. E. Reynolds,A. A. R. Sayigh,Henri Ulrich,J. Rubinfeld,P. J. Palmer,B. L. Hollingsworth,D. G. Tuck,R. W. Bott,C. Eaborn,T. Hashimoto,J. Cymerman Craig,M. Moyle,B. K. Tidd,H. R. Arthur,W. D. Ollis,N. N. Greenwood,M. G. H. Wallbridge,K. W. Bentley,S. F. Dyke,A. R. Marshall,E. E. Smith,W. J. Whelan,P. A. Finan,M. T. Ahmed,A. J. Swallow J. Chem. Soc. 1963 3879

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